5-Chloro-4-cyclopropylthiophene-2-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps, including cyclization reactions and functional group transformations. While specific synthetic routes may vary, researchers typically employ methods such as heterocyclic ring formation , chlorination , and carboxylation to obtain 5-Chloro-4-cyclopropylthiophene-2-carboxylic acid. Detailed synthetic procedures can be found in relevant literature .
Scientific Research Applications
Pharmaceutical Applications
The cyclopropylthiophene moiety, which is a part of the “5-Chloro-4-cyclopropylthiophene-2-carboxylic acid” structure, has attracted the attention of the scientific community for its potential pharmaceutical applications . It’s believed that the cyclopropyl moiety can improve pharmaceutical properties .
Synthesis of Derivatives
This compound can be used in the synthesis of its derivatives, containing carbonyl, acetyl, carboxylic acid, methyl carboxylate, nitrile, bromide, and sulfonyl chloride moieties . These derivatives can have various applications in different fields of science and technology.
Material Sciences
Derivatives of thiophene, which is a part of the “5-Chloro-4-cyclopropylthiophene-2-carboxylic acid” structure, have been widely used in material sciences . They can be used in the production of various materials with unique properties.
Agrochemistry
Thiophene derivatives are also used in agrochemistry . They can be used in the production of various agrochemicals, including pesticides and fertilizers.
Biological Activities
Thiophene derivatives have been successfully applied as pharmaceuticals with various biological activities such as anticancer, antioxidant, anti-inflammatory, and antimicrobial .
Research and Development
“5-Chloro-4-cyclopropylthiophene-2-carboxylic acid” is available from multiple suppliers for scientific research needs . This indicates its importance in research and development in various fields of science.
Safety and Hazards
As with any chemical compound, safety precautions are essential. Researchers should handle this compound in a well-ventilated area, wear appropriate protective gear, and follow established safety protocols. Specific safety data can be found in Material Safety Data Sheets (MSDS) or relevant literature .
properties
IUPAC Name |
5-chloro-4-cyclopropylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2S/c9-7-5(4-1-2-4)3-6(12-7)8(10)11/h3-4H,1-2H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLJZZDMCKDFNNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=C(SC(=C2)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-4-cyclopropylthiophene-2-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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